Cas no 1969-70-6 (1-hydroxy-2-methyl-1H-Indole)

1-hydroxy-2-methyl-1H-Indole structure
1-hydroxy-2-methyl-1H-Indole structure
Product Name:1-hydroxy-2-methyl-1H-Indole
CAS No:1969-70-6
MF:C9H9NO
MW:147.173862218857
CID:1108531
PubChem ID:44154501
Update Time:2025-04-20

1-hydroxy-2-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 1-hydroxy-2-methyl-1H-Indole
    • 1-hydroxy-2-methylindole
    • AKOS030255940
    • 2-Methyl-1H-indol-1-ol
    • SCHEMBL3008864
    • 1969-70-6
    • DTXSID00657659
    • 1H-Indole, 1-hydroxy-2-methyl-
    • Inchi: 1S/C9H9NO/c1-7-6-8-4-2-3-5-9(8)10(7)11/h2-6,11H,1H3
    • InChI Key: CBFZEWOVTCCJNJ-UHFFFAOYSA-N
    • SMILES: ON1C(C)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 147.068413911g/mol
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.2Ų
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